Cas no 1158246-97-9 ((Butan-2-yl)({[4-(methylsulfanyl)phenyl]methyl})amine hydrochloride)

• Product Name: (Butan-2-yl)({[4-(methylsulfanyl)phenyl]methyl})amine hydrochloride
• CAS No: 1158246-97-9
• MF: C₁₂H₂₀ClNS
• MW: 245.811901092529
• CID: 4681787
• Update Time: 2023-08-15

(Butan-2-yl)({[4-(methylsulfanyl)phenyl]methyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)({[4-(methylsulfanyl)phenyl]methyl})amine hydrochloride
• N-[4-(methylthio)benzyl]butan-2-amine hydrochloride
• N-(sec-Butyl)-N-[4-(methylthio)benzyl]amine hydrochloride

• Inchi： 1S/C12H19NS.ClH/c1-4-10(2)13-9-11-5-7-12(14-3)8-6-11;/h5-8,10,13H,4,9H2,1-3H3;1H
• InChI Key： OHVVTZDNZQPYGX-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(=CC=1)CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 141
• Topological Polar Surface Area: 37.3